Estrogen-Related Diseases

Description

Estrogen-related diseases encompass a broad spectrum of conditions influenced by estrogen levels or signaling pathways. These can include hormone-sensitive cancers such as breast and endometrial cancers, as well as non-malignant conditions like endometriosis, uterine fibroids, and polycystic ovary syndrome (PCOS). Imbalances or dysregulation of estrogen, whether due to overproduction, insufficient production, or altered receptor sensitivity, play a crucial role in the pathophysiology of these disorders, affecting reproductive health, bone density, and cardiovascular function.
